Cas no 941871-80-3 (N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide)

N'-2-(Dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide is a synthetic organic compound featuring a naphthalene core linked to a dimethylaminoethyl group and a fluoronitrophenyl-substituted ethanediamide moiety. Its structural complexity enables potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-donating (dimethylamino) and electron-withdrawing (nitro, fluoro) groups enhances its reactivity in nucleophilic or electrophilic transformations. The naphthalene ring system may contribute to π-stacking interactions, while the fluorine atom can improve metabolic stability in drug design. This compound is suitable for research in targeted ligand development or as a building block for pharmacophores requiring aromatic and amide functionalities.
N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide structure
941871-80-3 structure
Product Name:N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide
CAS No:941871-80-3
MF:C22H21FN4O4
MW:424.424948453903
CID:5457993
PubChem ID:18589334
Update Time:2025-05-25

N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • 941871-80-3
    • F2880-3059
    • N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide
    • N'-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]-N-(4-fluoro-3-nitrophenyl)ethanediamide
    • AKOS024474912
    • VU0504714-1
    • N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-N'-(4-fluoro-3-nitrophenyl)oxamide
    • N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide
    • Inchi: 1S/C22H21FN4O4/c1-26(2)20(17-9-5-7-14-6-3-4-8-16(14)17)13-24-21(28)22(29)25-15-10-11-18(23)19(12-15)27(30)31/h3-12,20H,13H2,1-2H3,(H,24,28)(H,25,29)
    • InChI Key: RYLLLUGJXUEGBO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1[N+](=O)[O-])NC(C(NCC(C1=CC=CC2C=CC=CC1=2)N(C)C)=O)=O

Computed Properties

  • Exact Mass: 424.15468333g/mol
  • Monoisotopic Mass: 424.15468333g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 107Ų

N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide Pricemore >>

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Additional information on N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide

Recent Advances in the Study of N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide (CAS: 941871-80-3)

The compound N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide (CAS: 941871-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Researchers have identified that 941871-80-3 exhibits high affinity for certain protein kinases, which play a critical role in cell signaling pathways. This binding affinity suggests potential applications in the treatment of diseases such as cancer and inflammatory disorders. In vitro studies have demonstrated that the compound effectively inhibits kinase activity, leading to reduced cell proliferation and inflammation in model systems.

Another significant advancement has been the optimization of the synthetic route for 941871-80-3. Recent publications have detailed improved methodologies that enhance yield and purity while reducing the complexity of the synthesis. These advancements are crucial for scaling up production and facilitating further preclinical and clinical studies. The use of novel catalysts and reaction conditions has been particularly highlighted in these studies.

In addition to its therapeutic potential, the safety profile of 941871-80-3 has also been a focus of recent research. Toxicology studies conducted in animal models have provided preliminary data on the compound's pharmacokinetics and biodistribution. These studies indicate that the molecule has a favorable safety profile, with minimal off-target effects and good bioavailability. However, further studies are needed to fully assess its long-term safety and efficacy.

Looking ahead, the research community is optimistic about the potential of 941871-80-3 to transition from bench to bedside. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline. Future studies will likely focus on combination therapies, resistance mechanisms, and the identification of biomarkers to predict patient response.

In conclusion, the recent studies on N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(4-fluoro-3-nitrophenyl)ethanediamide (CAS: 941871-80-3) underscore its potential as a valuable therapeutic agent. The compound's unique properties, combined with advancements in synthesis and safety profiling, position it as a promising candidate for further development. Continued research and collaboration will be essential to fully realize its therapeutic potential.

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